Cas no 201851-06-1 (3-tert-butylphenyl trifluoromethanesulfonate)
201851-06-1 structure
Product Name:3-tert-butylphenyl trifluoromethanesulfonate
CAS No:201851-06-1
MF:C11H13F3O3S
MW:282.279332876205
CID:2123282
PubChem ID:22261847
Update Time:2025-04-21
3-tert-butylphenyl trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butylphenyl trifluoromethanesulfonate
- 3-tert-Butylphenyl trifluoromethane sulfonate
- trifluoromethanesulfonic acid 3-tert-butyl-phenyl ester
- trifluoromethanesulfonic acid, 3-tert-butyl-phenyl ester
- HS-7513
- 201851-06-1
- SCHEMBL2349455
- trifluoromethanesulfonic acid, 3-tertbutyl-phenyl ester
- Trifluoro-methanesulfonic acid 3-tert-butyl-phenyl ester
- m-tert-Butylphenyl trifluoromethanesulfonate
- DB-294489
-
- Inchi: 1S/C11H13F3O3S/c1-10(2,3)8-5-4-6-9(7-8)17-18(15,16)11(12,13)14/h4-7H,1-3H3
- InChI Key: QNAXXQCFQHHYTO-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1=CC=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 282.05374993Da
- Monoisotopic Mass: 282.05374993Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 51.8Ų
3-tert-butylphenyl trifluoromethanesulfonate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
201851-06-1 (3-tert-butylphenyl trifluoromethanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk